![molecular formula C9H6F3NOS B2747859 [5-(Trifluoromethyl)-1,3-benzothiazol-2-yl]methanol CAS No. 885527-21-9](/img/structure/B2747859.png)
[5-(Trifluoromethyl)-1,3-benzothiazol-2-yl]methanol
Overview
Description
“[5-(Trifluoromethyl)-1,3-benzothiazol-2-yl]methanol” is a chemical compound with the molecular formula C9H6F3NOS and a molecular weight of 233.21 . It is typically stored at room temperature .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzothiazole ring substituted with a trifluoromethyl group at the 5-position and a methanol group at the 2-position .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a predicted melting point of 112.20° C, a predicted boiling point of 303.0° C at 760 mmHg, a predicted density of 1.5 g/cm3, and a predicted refractive index of n 20D 1.59 .Scientific Research Applications
Molecular Aggregation Studies
A study on the solvent effects on molecular aggregation involving benzothiazole derivatives demonstrates the impact of solvent choice on molecular interactions and aggregation processes, hinting at the potential research applications of benzothiazole compounds in understanding solvent-molecule interactions (Matwijczuk et al., 2016).
Catalyst Development
Research involving ruthenium(II) complexes with benzothiazole derivatives as ligands presents a clean and cost-effective methylation method, utilizing methanol for N-methylation of amines. This showcases the role of similar structures in catalytic processes and chemical synthesis, providing insights into their potential applications in developing new catalytic systems (Sarki et al., 2021).
Photophysical and Electroluminescent Properties
A study on Zn(II)-chelated complexes based on benzothiazole derivatives explores their potential in producing white-light emission, indicating the relevance of such structures in the development of electroluminescent devices and materials research (Roh et al., 2009).
Computational Chemistry Studies
Research on the catalysis involving methanol as a hydrogen transfer agent for carbonyl reduction provides a foundation for understanding the mechanisms of reactions involving methanol and potentially similar compounds, highlighting the importance of computational chemistry studies in elucidating reaction pathways (Pasini et al., 2014).
Mechanism of Action
Mode of Action
The compound’s interaction with its targets and any resulting changes are subjects of ongoing research .
Biochemical Pathways
The downstream effects of these pathways are also under investigation .
Pharmacokinetics
The impact of these properties on the bioavailability of the compound is currently unknown .
properties
IUPAC Name |
[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F3NOS/c10-9(11,12)5-1-2-7-6(3-5)13-8(4-14)15-7/h1-3,14H,4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOSBOTQZFNDFLE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(F)(F)F)N=C(S2)CO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F3NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(E)-3-phenylprop-2-enyl]sulfanyl-6-propyl-1H-pyrimidin-4-one](/img/structure/B2747778.png)
![N-benzyl-2-((3-(4-ethoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide](/img/structure/B2747779.png)
![Methyl 4-(2-((1,4-dioxaspiro[4.4]nonan-2-ylmethyl)amino)-2-oxoacetamido)benzoate](/img/structure/B2747780.png)
![[4-[(4-ethylbenzyl)thio]-9-methyl-2-(2-methylphenyl)-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl]methanol](/img/structure/B2747782.png)
![2-[(5Z)-5-[(2,6-dichlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid](/img/structure/B2747784.png)
![2-[(4-Cyclopropyloxyphenoxy)methyl]oxirane](/img/structure/B2747787.png)
![N-(2,4-dimethoxyphenyl)-2-((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide](/img/structure/B2747792.png)
